Cas no 221292-08-6 (4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride)

• Product Name: 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride
• CAS No: 221292-08-6
• MF: C₁₅H₁₅Cl₂N₅O₂
• MW: 368.217900514603
• CID: 5146861
• Update Time: 2025-06-13

4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• NLCQ-1 HCl
• 4-(3-(2-nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride
• 4-[3-(2-nitro-1-imidazolyl)-propylamino]-7-chloroquinoline hydrochloride
• 7-chloro-N-(3-(2-nitro-1H-imidazol-1-yl)propyl)quinolin-4-amine hydrochloride
• 7-chloro-N-[3-(2-nitro-1H-imidazol-1-yl)propyl]quinolin-4-amine hydrochloride
• NSC709257
• NLCQ-1 hydrochloride
• NLCQ1
• FSQ8ZG98QR
• NLCQ 1 [WHO-DD]
• 7-chloro-N-[3-(2-nitroimidazol-1-yl)propyl]quinolin-4
• NLCQ-1
• NSC 709257
• NLCQ-1, NLCQ 1
• 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride

• Inchi： 1S/C15H14ClN5O2.ClH/c16-11-2-3-12-13(4-6-18-14(12)10-11)17-5-1-8-20-9-7-19-15(20)21(22)23;/h2-4,6-7,9-10H,1,5,8H2,(H,17,18);1H
• InChI Key： LWTUZIMLIKOKDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NCCCN1C=CN=C1[N+](=O)[O-].Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Topological Polar Surface Area: 88.6

4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride

Introduction to 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride (CAS No. 221292-08-6)

4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride, identified by its CAS number 221292-08-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline class, a group of heterocyclic organic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly its nitro-substituted imidazole moiety and chloroquinoline core, contribute to its unique pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The nitro group at the 2-position of the imidazole ring is a critical functional moiety that influences the electronic properties and reactivity of the molecule. This substitution pattern is often exploited in drug design due to its ability to modulate binding interactions with biological targets. Additionally, the propylamino side chain enhances the solubility and bioavailability of the compound, facilitating its absorption and distribution within biological systems. The presence of a chloro substituent on the quinoline ring further diversifies its pharmacophore, potentially enhancing its interaction with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with high precision. Studies suggest that 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride may exhibit inhibitory activity against certain kinases and transcription factors, making it a potential therapeutic agent for cancers or inflammatory diseases. The hydrochloride salt form ensures better stability and crystallinity, which is advantageous for formulation development and clinical trials.

In vitro studies have demonstrated that this compound exhibits notable cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The imidazole-nitro interaction appears to play a pivotal role in disrupting tumor cell proliferation by interfering with key signaling cascades. Furthermore, preliminary pharmacokinetic studies indicate that the compound has a reasonable half-life and bioavailability, suggesting its feasibility for systemic administration.

The quinoline scaffold itself has a long history in medicinal chemistry, with several FDA-approved drugs derived from this core structure. Notably, derivatives of quinoline have been investigated for their antimicrobial and antimalarial properties. The introduction of additional functional groups, such as the nitro-imidazole-propylamino moiety in this compound, expands its therapeutic potential beyond traditional applications. Researchers are particularly interested in exploring its efficacy against drug-resistant pathogens and its ability to modulate immune responses.

From a synthetic chemistry perspective, 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride represents an excellent example of multi-step organic synthesis involving condensation reactions, nitration processes, and functional group transformations. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing. Recent innovations in green chemistry have also prompted researchers to develop more sustainable methods for synthesizing this compound, minimizing waste and hazardous byproducts.

The compound's structural complexity necessitates rigorous analytical characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to validate its chemical structure. Additionally, X-ray crystallography has been utilized to determine the precise three-dimensional arrangement of atoms within the molecule, providing insights into its binding mode with biological targets.

The potential applications of 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride extend beyond oncology; it has shown promise in preclinical models as a modulator of inflammatory responses. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting specific inflammatory pathways, this compound could offer therapeutic benefits that complement existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials.

The regulatory landscape for new drug candidates requires comprehensive toxicological assessments before human testing can commence. Safety studies in vitro and in vivo are conducted to evaluate potential side effects and toxicity profiles associated with 4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride. These studies help identify critical parameters for dosage administration and risk mitigation strategies during clinical development.

Future directions in research may involve exploring analogs of this compound with modified functional groups to enhance potency or selectivity. Structure-activity relationship (SAR) studies will be instrumental in identifying key structural determinants responsible for its biological activity. Advances in artificial intelligence-driven drug discovery platforms could accelerate the design of novel derivatives based on existing scaffolds like quinoline.

In conclusion,4-(3-(2-Nitro-1-imidazolyl)-propylamino)-7-chloroquinoline hydrochloride (CAS No. 221292-08-6) is a structurally intricate compound with significant therapeutic potential across multiple disease areas. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. As research progresses, this molecule may pave the way for new treatments targeting cancers, inflammatory diseases, and other challenging medical conditions.